Cas no 73751-12-9 (ethyl 4-acetoxy-3-methylbenzofuran-2-carboxylate)

• Product Name: ethyl 4-acetoxy-3-methylbenzofuran-2-carboxylate
• CAS No: 73751-12-9
• MF: C₁₄H₁₄O₅
• MW: 262.257964611053
• CID: 2108939
• PubChem ID: 790878
• Update Time: 2025-04-21

ethyl 4-acetoxy-3-methylbenzofuran-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-acetoxy-3-methylbenzofuran-2-carboxylate
• ZKBQCMZBDIWIFC-UHFFFAOYSA-N
• CHEMBL1528455
• CCG-117800
• BBL000801
• ethyl 4-acetyloxy-3-methyl-1-benzofuran-2-carboxylate
• 73751-12-9
• ethyl 4-(acetyloxy)-3-methyl-1-benzofuran-2-carboxylate
• DA-19855
• STK279851
• Oprea1_056971
• MLS000061507
• HMS2321J22
• SMR000070686
• AG-690/12891952
• AKOS000531220
• 2-carbethoxy-3-methyl-4-acetoxybenzofuran
• HMS3430K22
• SCHEMBL10737617
• Oprea1_774384
• VS-00741

• Inchi： 1S/C14H14O5/c1-4-17-14(16)13-8(2)12-10(18-9(3)15)6-5-7-11(12)19-13/h5-7H,4H2,1-3H3
• InChI Key： ZKBQCMZBDIWIFC-UHFFFAOYSA-N
• SMILES： O1C(C(=O)OCC)=C(C)C2C(=CC=CC1=2)OC(C)=O

Computed Properties

• Exact Mass: 262.08412354Da
• Monoisotopic Mass: 262.08412354Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 65.7Ų